3-ethyl-N-(2-methoxybenzyl)-5-methyl-4-isoxazolecarboxamide

• IUPAC Name: 3-ethyl-N-[(2-methoxyphenyl)methyl]-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C15H18N2O3/c1-4-12-14(10(2)20-17-12)15(18)16-9-11-7-5-6-8-13(11)19-3/h5-8H,4,9H2,1-3H3,(H,16,18)
• InChI Key: SFUOGDGLIRYSCT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1C(=O)NCC2=CC=CC=C2OC)C
• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol

Description

3-ethyl-N-(2-methoxybenzyl)-5-methyl-4-isoxazolecarboxamide, also known as JNJ-40411813, is a chemical compound that has gained significant attention in the field of scientific research. It belongs to the class of isoxazolecarboxamide compounds and is known for its potential therapeutic applications.

Mechanism of Action

3-ethyl-N-(2-methoxybenzyl)-5-methyl-4-isoxazolecarboxamide acts as a selective modulator of the transient receptor potential vanilloid 1 (TRPV1) ion channel, which is involved in the perception of pain and inflammation. It binds to the channel and alters its conformation, leading to a decrease in its activity. This results in a reduction in the release of pro-inflammatory mediators and the perception of pain.
Biochemical and Physiological Effects:
3-ethyl-N-(2-methoxybenzyl)-5-methyl-4-isoxazolecarboxamide has been shown to have several biochemical and physiological effects. It has been found to reduce the release of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), and to inhibit the activation of nuclear factor-κB (NF-κB) signaling pathway. In addition, it has been shown to reduce the perception of pain in animal models of neuropathic pain and inflammatory pain.

Advantages and Limitations for Lab Experiments

3-ethyl-N-(2-methoxybenzyl)-5-methyl-4-isoxazolecarboxamide has several advantages for lab experiments. It is a selective modulator of TRPV1, which allows for the specific targeting of this ion channel. It has also been shown to have low toxicity and good pharmacokinetic properties. However, its limitations include its relatively low potency and selectivity compared to other TRPV1 modulators.

Future Directions

There are several future directions for the study of 3-ethyl-N-(2-methoxybenzyl)-5-methyl-4-isoxazolecarboxamide. One direction is the development of more potent and selective TRPV1 modulators based on the structure of 3-ethyl-N-(2-methoxybenzyl)-5-methyl-4-isoxazolecarboxamide. Another direction is the investigation of its potential therapeutic applications in other fields, such as dermatology and gastroenterology. Finally, the study of its mechanism of action and its effects on other ion channels and receptors could provide insights into the regulation of pain and inflammation.

Scientific Research Applications

3-ethyl-N-(2-methoxybenzyl)-5-methyl-4-isoxazolecarboxamide has been studied for its potential therapeutic applications in various fields of scientific research, including neuroscience, oncology, and immunology. It has been found to possess antitumor activity, anti-inflammatory properties, and analgesic effects. In addition, it has been shown to modulate the activity of ion channels and receptors in the central nervous system.